4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine
• InChI: InChI=1S/C13H19NO/c1-10-8-12-9-11(4-2-3-7-14)5-6-13(12)15-10/h5-6,9-10H,2-4,7-8,14H2,1H3
• InChI Key: YUJBZRRTKQHHDG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)CCCCN

Description

4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine is a secondary amine featuring a butan-1-amine chain linked to a 2-methyl-2,3-dihydrobenzofuran moiety at position 5. Its molecular formula is C₁₃H₁₉NO, with a molecular weight of 205.30 g/mol (calculated based on structural similarity to analogs like 3-(2,3-dihydrobenzofuran-5-yl)-3-methylbutan-1-amine) . Such compounds are frequently utilized as intermediates in pharmaceutical synthesis due to their amine functionality and aromatic systems, which are critical for bioactivity modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine typically involves the following steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through cyclization reactions involving phenols and aldehydes or ketones.

Substitution with Methyl Group:

Attachment of Butan-1-amine Chain: The butan-1-amine chain can be attached through nucleophilic substitution reactions, where the benzofuran derivative reacts with a suitable butan-1-amine precursor under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This could include the use of advanced catalysts, high-throughput reactors, and continuous flow systems to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halides (e.g., methyl iodide) and bases (e.g., sodium hydroxide) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways or activate receptors that trigger beneficial cellular responses.

Comparison with Similar Compounds

Structural Analogs

a. 3-(2,3-Dihydrobenzofuran-5-yl)-3-methylbutan-1-amine (CAS 465529-72-0)

• Structure : A branched 3-methylbutan-1-amine chain attached to a dihydrobenzofuran group.
• Key Differences: The methyl group is located on the carbon chain (position 3) rather than the dihydrobenzofuran ring.
• Molecular Formula: C₁₃H₁₉NO (identical to the target compound).

b. 4-(Methylsulfanyl)butan-1-amine

• Structure : A linear butan-1-amine chain with a methylsulfanyl (-SCH₃) substituent.
• Key Differences :
  • Replaces the dihydrobenzofuran moiety with a sulfur-containing group, altering electronic properties and metabolic stability.
  • Used as a precursor in sulforaphane synthesis, highlighting its role in generating isothiocyanate derivatives .
• Molecular Formula : C₅H₁₃NS (simpler structure than the target compound) .

c. N-(9-(Diethylamino)-5H-benzo[a]phenothiazin-5-ylidene)butan-1-amine

• Structure: A butan-1-amine chain conjugated to a benzo[a]phenothiazin core with a diethylamino group.
• The diethylamino group enhances solubility in polar solvents, a feature absent in the target compound .